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Compound of Interest

Compound Name: Moniro-1

Cat. No.: B11930281 Get Quote

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for Moniro-1, based on the currently available information. It is

crucial for all personnel handling this substance to be thoroughly familiar with its potential

hazards and the necessary precautions.

Product Identification and Properties
Moniro-1 is a laboratory chemical with the following identifiers and properties[1]:

Identifier Information

Product Name MONIRO-1

CAS Number 1909225-94-0

Molecular Weight 458.91

Synonyms Not provided in the SDS

Hazard Identification and Classification
Moniro-1 is classified as a hazardous substance according to the Globally Harmonized System

(GHS)[1].
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

GHS Label Elements:

Pictogram: No pictogram data available in the provided SDS[1].

Signal Word: No signal word data available in the provided SDS[1].

Toxicological Data
The available toxicological information for Moniro-1 is summarized below. It should be noted

that for several endpoints, the classification is based on available data without specific

quantitative values being provided in the SDS[1].
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Toxicological Endpoint Data

Acute toxicity
Classified based on available data. Harmful if

swallowed[1].

Skin corrosion/irritation Classified based on available data[1].

Serious eye damage/irritation Classified based on available data[1].

Respiratory or skin sensitization Classified based on available data[1].

Germ cell mutagenicity Classified based on available data[1].

Carcinogenicity

Classified based on available data. No

component of this product present at a level

equal to or greater than 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC[1].

Reproductive toxicity Classified based on available data[1].

Specific target organ toxicity - single exposure Classified based on available data[1].

Specific target organ toxicity - repeated

exposure
Classified based on available data[1].

Aspiration hazard Classified based on available data[1].

Safe Handling and Storage Protocols
Strict adherence to the following handling and storage protocols is mandatory to minimize risk.

Precautions for Safe Handling:

Avoid contact with skin and eyes, and inhalation of dust or aerosols[1].

Use only in well-ventilated areas, preferably with an appropriate exhaust ventilation

system[1].

Do not eat, drink, or smoke in areas where this product is handled[1].

Wash hands and any exposed skin thoroughly after handling[1].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://dcchemicals.com/msds/MSDS_DC71361.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions for Safe Storage:

Store in a cool, well-ventilated area with the container tightly sealed[1].

Protect from direct sunlight and sources of ignition[1].

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent[1].

Keep away from strong acids/alkalis and strong oxidizing/reducing agents[1].

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for safe handling.

Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation. An accessible

safety shower and eye wash station should be

available[1].

Eye Protection Wear safety goggles with side-shields[1].

Hand Protection Wear protective gloves[1].

Skin and Body Protection Wear impervious clothing[1].

Respiratory Protection Use a suitable respirator[1].

Emergency and First Aid Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth[1].

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Call a physician promptly[1].

Skin Contact

Thoroughly rinse the skin with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician[1].

Inhalation Move the person to fresh air immediately[1].

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation and evacuate personnel to safe areas[1].

Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter

drains or water courses[1].

Methods for Cleaning Up: Absorb solutions with a finely-powdered liquid-binding material

such as diatomite or universal binders. Decontaminate surfaces and equipment by scrubbing

with alcohol. Dispose of contaminated material as an approved waste[1].

Experimental Workflow and Signaling Pathways
There is no specific information available in the public domain regarding detailed experimental

protocols or the signaling pathways associated with Moniro-1. The following diagram illustrates

a general workflow for handling a hazardous chemical like Moniro-1 in a laboratory setting.
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Caption: A logical workflow for the safe laboratory handling of Moniro-1.
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Stability and Reactivity
Parameter Information

Reactivity No data available[1].

Chemical Stability
Stable under recommended storage

conditions[1].

Hazardous Reactions No data available[1].

Conditions to Avoid No data available[1].

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1].

Hazardous Decomposition Products
May decompose and emit toxic fumes under fire

conditions[1].

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, dry chemical, foam, and carbon dioxide fire

extinguisher[1].

Special Hazards: May emit irritant fumes during combustion[1].

Firefighter Protection: Wear self-contained breathing apparatus and protective clothing[1].

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet and established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Moniro-1: A Technical Guide to Safe Handling and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930281#moniro-1-safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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